Cas no 1823484-16-7 (4-((Tert-butoxycarbonyl)amino)-7-methoxy-2-methylpyrazolo[1,5-A]pyridine-3-carboxylic acid)

• Product Name: 4-((Tert-butoxycarbonyl)amino)-7-methoxy-2-methylpyrazolo[1,5-A]pyridine-3-carboxylic acid
• CAS No: 1823484-16-7
• MF: C₁₅H₁₉N₃O₅
• MW: 321.328463792801
• CID: 4827238
• Update Time: 2025-07-10

4-((Tert-butoxycarbonyl)amino)-7-methoxy-2-methylpyrazolo[1,5-A]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-((TERT-BUTOXYCARBONYL)AMINO)-7-METHOXY-2-METHYLPYRAZOLO[1,5-A]PYRIDINE-3-CARBOXYLIC ACID
• 4-((Tert-butoxycarbonyl)amino)-7-methoxy-2-methylpyrazolo[1,5-A]pyridine-3-carboxylic acid

• Inchi： 1S/C15H19N3O5/c1-8-11(13(19)20)12-9(16-14(21)23-15(2,3)4)6-7-10(22-5)18(12)17-8/h6-7H,1-5H3,(H,16,21)(H,19,20)
• InChI Key： JUQUACAZZXRKLF-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(N2C1=C(C(=O)O)C(C)=N2)OC)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 465
• XLogP3: 1.9
• Topological Polar Surface Area: 102

Additional information on 4-((Tert-butoxycarbonyl)amino)-7-methoxy-2-methylpyrazolo[1,5-A]pyridine-3-carboxylic acid

Introduction to 4-((Tert-butoxycarbonyl)amino)-7-methoxy-2-methylpyrazolo[1,5-A]pyridine-3-carboxylic acid (CAS No. 1823484-16-7)

4-((Tert-butoxycarbonyl)amino)-7-methoxy-2-methylpyrazolo[1,5-A]pyridine-3-carboxylic acid, identified by its CAS number 1823484-16-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[1,5-a]pyridine scaffold, a heterocyclic structure known for its broad spectrum of biological activities and potential therapeutic applications. The presence of functional groups such as the tert-butoxycarbonyl (Boc) protecting group, a methoxy substituent, and a carboxylic acid moiety at the 3-position contributes to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The Boc-amino group in the molecule serves as a critical protecting group in peptide synthesis and drug development, ensuring stability during synthetic processes while allowing for selective deprotection under specific conditions. This feature makes the compound particularly useful in multi-step synthetic routes where controlled functionalization is essential. The 7-methoxy and 2-methyl substituents further influence the electronic and steric properties of the molecule, potentially modulating its interactions with biological targets. The pyrazolo[1,5-a]pyridine core itself is a privileged scaffold in medicinal chemistry, frequently explored for its role in developing drugs targeting various diseases, including cancer, inflammation, and neurological disorders.

Recent advancements in computational chemistry and molecular modeling have highlighted the structural features of this compound that may contribute to its biological activity. Studies suggest that the pyrazolo[1,5-a]pyridine scaffold can adopt multiple conformations that enhance binding affinity to biological receptors. The Boc-amino group not only provides synthetic utility but also influences the molecule's solubility and metabolic stability, which are critical factors in drug design. Additionally, the methoxy group at position 7 can act as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, further enhancing binding efficacy.

In vitro studies have demonstrated that derivatives of this scaffold exhibit promising pharmacological properties. For instance, modifications at the 3-position carboxylic acid or the amino group have shown potential in inhibiting key enzymes involved in disease pathways. The Boc-protection allows for selective functionalization at other sites without affecting the integrity of the core structure, enabling chemists to explore diverse pharmacophores efficiently. This flexibility has made such compounds valuable tools in high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

The synthesis of 4-((Tert-butoxycarbonyl)amino)-7-methoxy-2-methylpyrazolo[1,5-A]pyridine-3-carboxylic acid involves multi-step organic reactions that showcase modern synthetic methodologies. Key steps include condensation reactions to form the pyrazolo[1,5-a]pyridine core, followed by functional group transformations such as methylation and methoxylation. The introduction of the Boc-amino group typically involves reductive amination or direct Boc coupling reactions under controlled conditions. These synthetic strategies highlight the compound's importance as a building block for more complex molecules.

From a medicinal chemistry perspective, this compound represents an excellent example of how structural modifications can fine-tune biological activity. Researchers are increasingly leveraging computational tools to predict how changes in substituents will affect binding affinity and selectivity. For example, virtual screening techniques have been used to identify optimal positions for additional functional groups that could enhance potency against specific targets. Such approaches are accelerating the discovery process by reducing reliance on empirical testing alone.

The role of this compound extends beyond academic research; it has practical implications in industrial settings where scalable synthesis is crucial for drug development programs. Pharmaceutical companies often prioritize compounds that can be synthesized efficiently with high yields and purity. The well-documented synthetic routes for this molecule make it an attractive candidate for industrial applications where reproducibility is paramount. Furthermore, its compatibility with modern purification techniques ensures that it meets stringent quality standards required for clinical trials and commercialization.

As research continues to evolve, new applications for this compound are likely to emerge. Advances in biotechnology have opened up possibilities for using such scaffolds in gene therapy or targeted drug delivery systems where precise molecular design is essential. The versatility of the pyrazolo[1,5-a]pyridine core allows it to be incorporated into various molecular frameworks without losing its inherent biological activity. This adaptability underscores why compounds like 4-((Tert-butoxycarbonyl)amino)-7-methoxy-2-methylpyrazolo[1,5-A]pyridine-3-carboxylic acid (CAS No. 1823484-16-7) remain at the forefront of pharmaceutical innovation.

In conclusion,4-((Tert-butoxycarbonyl)amino)-7-methoxy-2-methylpyrazolo[1,5-A]pyridine-3-carboxylic acid is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. With ongoing advancements in synthetic chemistry and computational biology,this compound is poised to play an even greater rolein shaping future therapeutic strategies.